Cas no 898420-10-5 (7-(3,4-dichlorophenyl)methyl-3-methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(3,4-dichlorophenyl)methyl-3-methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 898420-10-5
• MF: C₁₇H₁₈Cl₂N₆O₂
• MW: 409.269820690155
• CID: 5363228
• Update Time: 2025-06-20

7-(3,4-dichlorophenyl)methyl-3-methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(3,4-Dichloro-benzyl)-3-methyl-8-piperazin-1-yl-3,7-dihydro-purine-2,6-dione
• 7-(3,4-dichlorophenyl)methyl-3-methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C17H18Cl2N6O2/c1-23-14-13(15(26)22-17(23)27)25(9-10-2-3-11(18)12(19)8-10)16(21-14)24-6-4-20-5-7-24/h2-3,8,20H,4-7,9H2,1H3,(H,22,26,27)
• InChI Key： BZANOUCNDKCZSN-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C(Cl)=C2)C2=C(N(C)C(=O)NC2=O)N=C1N1CCNCC1

Additional information on 7-(3,4-dichlorophenyl)methyl-3-methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 7-(3,4-dichlorophenyl)methyl-3-methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 898420-10-5)

7-(3,4-dichlorophenyl)methyl-3-methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 898420-10-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the purine family and features a unique structural arrangement that includes a dichlorophenyl group, a piperazine moiety, and a methylated purine core. Its intricate structure endows it with potential therapeutic properties, particularly in the context of neurodegenerative diseases and cancer.

The dichlorophenyl group and piperazine moiety are key functional groups that contribute to the compound's biological activity. The dichlorophenyl group is known for its ability to enhance lipophilicity and improve cell membrane permeability, which is crucial for drugs targeting intracellular processes. The piperazine ring, on the other hand, is a common pharmacophore in many drugs due to its ability to interact with various receptors and transporters. The combination of these groups in 7-(3,4-dichlorophenyl)methyl-3-methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione suggests a multifaceted mechanism of action that could be beneficial in treating complex diseases.

Recent studies have highlighted the potential of 7-(3,4-dichlorophenyl)methyl-3-methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione as an inhibitor of specific enzymes involved in neurodegenerative disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound effectively inhibits the activity of monoamine oxidase B (MAO-B), an enzyme implicated in the pathogenesis of Parkinson's disease. By reducing MAO-B activity, this compound may help to alleviate symptoms and slow disease progression.

In addition to its neuroprotective properties, 7-(3,4-dichlorophenyl)methyl-3-methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has also shown promise as an anticancer agent. Preclinical studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines by interfering with key signaling pathways. Specifically, it has been found to target the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. This pathway is crucial for cell survival and growth, and its inhibition can lead to cell cycle arrest and apoptosis.

The pharmacokinetic properties of 7-(3,4-dichlorophenyl)methyl-3-methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione have also been extensively studied. Its high lipophilicity facilitates absorption and distribution throughout the body. However, this property also raises concerns about potential off-target effects and toxicity. To address these issues, ongoing research is focused on optimizing the compound's structure to enhance its selectivity and reduce adverse effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-(3,4-dichlorophenyl)methyl-3-methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione in human subjects. Early results from Phase I trials have shown promising outcomes with acceptable safety profiles. These trials are essential for determining optimal dosing regimens and identifying any potential side effects that may require further investigation.

In conclusion, 7-(3,4-dichlorophenyl)methyl-3-methyl-8-(piperazin-1-y l)-2 , 3 , 6 , 7 -tetrahydro - 1 H - purine - 2 , 6 - dione (CAS No. 898420 - 10 - 5) represents a promising candidate for the treatment of neurodegenerative diseases and cancer. Its unique chemical structure and multifaceted biological activities make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike. As more data becomes available from ongoing clinical trials and preclinical studies, it is hoped that this compound will contribute significantly to improving patient outcomes in these challenging therapeutic areas.